Cas no 1215071-21-8 (2,2-Difluorocyclopentane-1,3-dione)

• Product Name: 2,2-Difluorocyclopentane-1,3-dione
• CAS No: 1215071-21-8
• MF: C₅H₄F₂O₂
• MW: 134.080868721008
• MDL: MFCD16657105
• CID: 1084439
• PubChem ID: 59861123
• Update Time: 2025-06-23

2,2-Difluorocyclopentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluorocyclopentane-1,3-dione
• 2,2-Difluoro-1,3-cyclopentanedione
• FCH1182573
• SY038555
• PC409034
• AC3221
• C5H4F2O2
• DTXSID701296003
• AKOS022182908
• SCHEMBL589475
• 1215071-21-8
• AS-78163
• KDFJPHWELBEPJS-UHFFFAOYSA-N
• A907682
• CS-0316604
• 2,2-Difluorocyclopenta-1,3-dione
• MFCD16657105

• MDL： MFCD16657105
• Inchi： 1S/C5H4F2O2/c6-5(7)3(8)1-2-4(5)9/h1-2H2
• InChI Key： KDFJPHWELBEPJS-UHFFFAOYSA-N
• SMILES： FC1(C(CCC1=O)=O)F

Computed Properties

• Exact Mass: 134.01793569g/mol
• Monoisotopic Mass: 134.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 0.4

2,2-Difluorocyclopentane-1,3-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2,2-Difluorocyclopentane-1,3-dione

Introduction to 2,2-Difluorocyclopentane-1,3-dione (CAS No: 1215071-21-8)

2,2-Difluorocyclopentane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No) 1215071-21-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the dione class, characterized by the presence of two carbonyl groups adjacent to each other. The introduction of fluorine atoms at the 2-position of the cyclopentane ring imparts unique electronic and steric properties, making it a versatile intermediate in the development of novel chemical entities.

The structural motif of 2,2-Difluorocyclopentane-1,3-dione is highly intriguing due to its potential applications in medicinal chemistry. The cyclopentane ring provides a rigid scaffold that can be modified further to create biologically active molecules. Additionally, the dione functionality serves as a reactive site for various chemical transformations, including condensation reactions, Michael additions, and enolate formation. These reactivities make it a valuable building block for constructing complex molecular architectures.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic properties and enhanced binding affinity to biological targets. The fluorine atoms in 2,2-Difluorocyclopentane-1,3-dione can influence metabolic stability, lipophilicity, and electronic distribution within a molecule. These effects are particularly important in drug design, where subtle modifications can lead to significant improvements in therapeutic efficacy. The compound’s potential as a precursor for fluorinated heterocycles has been explored in several high-profile studies.

One notable application of 2,2-Difluorocyclopentane-1,3-dione is in the synthesis of fluorinated analogs of natural products and pharmacologically relevant scaffolds. Researchers have leveraged its reactivity to develop novel inhibitors targeting various disease pathways. For instance, derivatives of this compound have been investigated as potential kinase inhibitors and antiviral agents. The ability to introduce fluorine at specific positions allows for fine-tuning of molecular properties, which is crucial for achieving high selectivity and potency.

The synthesis of 2,2-Difluorocyclopentane-1,3-dione typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as cross-coupling reactions, nucleophilic substitutions, and ring-closing metathesis have been utilized to construct the desired fluorinated cyclopentane core. These synthetic strategies highlight the compound’s importance as a synthetic intermediate in modern organic chemistry.

Recent advances in computational chemistry have further enhanced our understanding of the reactivity and properties of 2,2-Difluorocyclopentane-1,3-dione. Molecular modeling studies have provided insights into how the presence of fluorine atoms affects electronic distributions and steric interactions within the molecule. These computational insights have guided experimental efforts toward optimizing synthetic routes and predicting biological activities. Such interdisciplinary approaches are essential for advancing the development of novel fluorinated compounds.

The pharmaceutical industry has shown particular interest in 2,2-Difluorocyclopentane-1,3-dione due to its potential as a lead compound or intermediate for drug candidates. Several academic and industrial groups have published patents and articles detailing their use of this compound in drug discovery programs. Its versatility as a building block has enabled the creation of diverse libraries of fluorinated molecules for high-throughput screening. This underscores its significance in modern medicinal chemistry.

In conclusion,2,2-Difluorocyclopentane-1,3-dione (CAS No: 1215071-21-8) represents a fascinating example of how structural modifications can yield compounds with unique properties and applications. Its role as a synthetic intermediate and its potential in drug development continue to drive research efforts across multiple disciplines. As our understanding of fluorinated chemistry evolves，this compound will undoubtedly remain a key player in the discovery and development of novel chemical entities.